2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C25H23NO8S
• Molecular Weight: 497.5 g/mol
• IUPAC Name: [2-[4-(4-methylphenyl)sulfonyloxyphenyl]-2-oxoethyl] 1-(furan-2-ylmethyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H23NO8S/c1-17-4-10-22(11-5-17)35(30,31)34-20-8-6-18(7-9-20)23(27)16-33-25(29)19-13-24(28)26(14-19)15-21-3-2-12-32-21/h2-12,19H,13-16H2,1H3
• InChI Key: YLJWMMZYAHLKHW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)COC(=O)C3CC(=O)N(C3)CC4=CC=CO4

Description

2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate, also known as Compound A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A is not fully understood, but it has been reported to act as a modulator of various molecular pathways involved in inflammation, cancer, and viral infections. Specifically, it has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammatory responses and cell survival. Moreover, 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A has been reported to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression by modifying chromatin structure.
Biochemical and Physiological Effects:
2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A has been reported to exhibit various biochemical and physiological effects, including inhibition of pro-inflammatory cytokine production, suppression of tumor growth, and modulation of glucose metabolism. Moreover, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A in lab experiments is its high potency and specificity towards its molecular targets. Moreover, it has been reported to exhibit low toxicity and high bioavailability, making it a promising candidate for drug development. However, one of the limitations of using 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are various future directions for the study of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A, including the investigation of its potential as a therapeutic agent for various diseases, the identification of novel molecular targets, and the development of more efficient synthesis methods. Moreover, further studies are needed to elucidate the mechanism of action of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A and its potential interactions with other molecular pathways. Overall, the study of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A has the potential to lead to the development of novel therapeutic agents for various diseases and to advance our understanding of the molecular basis of biological processes.

Synthesis Methods

The synthesis method of 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A involves the reaction of 4-methylbenzenesulfonyl chloride with 4-hydroxyphenyl-2-oxoethyl carbonate to form 4-{[(4-methylphenyl)sulfonyl]oxy}phenyl-2-oxoethyl carbonate, which is then reacted with 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylic acid to form 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A. This synthesis method has been reported in various scientific publications and has been optimized for maximum yield and purity.

Scientific Research Applications

2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. Several studies have also investigated its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. Moreover, 2-(4-{[(4-Methylphenyl)sulfonyl]oxy}phenyl)-2-oxoethyl 1-(2-furylmethyl)-5-oxo-3-pyrrolidinecarboxylate A has been used as a pharmacological tool to study the role of specific molecular pathways in various biological processes.